Cas no 590-88-5 (butane-1,3-diamine)

• Product Name: butane-1,3-diamine
• CAS No: 590-88-5
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• CID: 372846
• PubChem ID: 61136
• Update Time: 2025-07-21

butane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine
• 1-methyltrimethylenediamine
• butane-1,3-diamine
• 1,3-Diaminobutane
• Q1932398
• J35.125C
• NSC 13184
• DTXSID20870641
• CCRIS 6677
• BRN 0605281
• NS00043067
• (+/-)-BUTANE-1,3-DIAMINE
• RGTXVXDNHPWPHH-UHFFFAOYSA-N
• AKOS005359739
• UNII-Z1263602CV
• WLN: ZY1&2Z
• NSC-13184
• EINECS 209-692-0
• NSC13184
• EN300-146371
• Z1263602CV
• AI3-52308
• 1-methyl-1,3-propanediamine
• 590-88-5

• Inchi： 1S/C4H12N2/c1-4(6)2-3-5/h4H,2-3,5-6H2,1H3
• InChI Key： RGTXVXDNHPWPHH-UHFFFAOYSA-N
• SMILES： NC(C)CCN

Computed Properties

• Exact Mass: 88.10016
• Monoisotopic Mass: 88.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: -0.9

Experimental Properties

• Density: 0.8500
• Melting Point: 1.63°C (estimate)
• Boiling Point: 113.17°C (rough estimate)
• Flash Point: 36.5°C
• Refractive Index: 1.4459 (estimate)
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on butane-1,3-diamine

Butane-1,3-diamine (CAS No. 590-88-5): Applications and Recent Research Developments

Butane-1,3-diamine, chemically designated as N,N'-diaminobutane, is an organic compound with the molecular formula C₄H₁₂N₂. This diamine derivative is a linear aliphatic diamine, characterized by the presence of two amino groups (-NH₂) attached to a butane backbone. The compound is widely recognized for its versatility in chemical synthesis and its significant role in various industrial and pharmaceutical applications. With a CAS number of 590-88-5, it has been extensively studied and utilized in the development of polymers, agrochemicals, and pharmaceutical intermediates.

The structure of butane-1,3-diamine consists of a four-carbon chain with amino groups at both the 1st and 3rd carbon positions. This configuration imparts unique reactivity and solubility properties, making it a valuable building block in organic synthesis. The compound is typically available as a colorless to pale yellow liquid or crystalline solid, depending on the purity and form of the material. Its boiling point is approximately 204°C, and it has a density of about 0.90 g/cm³ at room temperature.

One of the most notable applications of butane-1,3-diamine is in the synthesis of polyamides and polyurethanes. The diamine functionality allows for the formation of strong covalent bonds with carboxylic acid derivatives, leading to the production of high-performance polymers used in textiles, engineering plastics, and specialty coatings. The flexibility provided by the butane backbone enhances the mechanical properties of these polymers, making them suitable for demanding applications such as automotive components and aerospace materials.

In recent years, there has been growing interest in the pharmaceutical applications of butane-1,3-diamine. Researchers have explored its potential as an intermediate in the synthesis of various bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The diamine group can be functionalized to introduce additional pharmacophores, enabling the design of novel therapeutic agents with improved efficacy and selectivity.

Moreover, butane-1,3-diamine has found utility in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited for designing efficient catalysts for various organic transformations. These catalysts are crucial in industrial processes that require high selectivity and yield, such as cross-coupling reactions and hydrogenation processes. The use of butane-1,3-diamine-based ligands has led to significant advancements in green chemistry by reducing waste and improving reaction efficiency.

Recent studies have also highlighted the role of butane-1,3-diamine in material science. Researchers have demonstrated its effectiveness in creating novel materials with enhanced thermal stability and chemical resistance. These materials are particularly valuable in environments where extreme conditions are encountered, such as high temperatures or corrosive atmospheres. The incorporation of butane-1,3-diamine into polymer matrices has been shown to improve flame retardancy and mechanical strength, making these materials more suitable for use in construction and electronics.

The agrochemical industry has also benefited from the use of butane-1,3-diamine as a precursor for synthesizing herbicides and fungicides. Its structural features allow for the development of compounds that can effectively target pests while minimizing environmental impact. By modifying the side chains attached to the diamine groups, chemists can fine-tune the biological activity of these agrochemicals, ensuring they are both effective and sustainable.

In conclusion, butane-1,3-diamine (CAS No. 590-88-5) is a multifunctional compound with a wide range of applications across multiple industries. Its unique chemical properties make it an indispensable tool in synthetic chemistry, pharmaceutical development, catalysis, material science, and agrochemistry. As research continues to uncover new possibilities for this versatile compound, its importance is expected to grow even further.